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2/'/'-(adenosine-5/'-thiophosphoryl)tobramycin 2/'/'-(adenosine-5/'-thiophosphoryl)tobramycin
Brand Name: Vulcanchem
CAS No.: 129545-98-8
VCID: VC0159902
InChI: InChI=1S/C28H49N10O14PS/c29-3-12-11(40)2-10(32)27(48-12)50-21-8(30)1-9(31)22(20(21)44)51-28-23(15(33)17(41)13(4-39)49-28)52-53(45,54)46-5-14-18(42)19(43)26(47-14)38-7-37-16-24(34)35-6-36-25(16)38/h6-15,17-23,26-28,39-44H,1-5,29-33H2,(H,45,54)(H2,34,35,36)
SMILES: C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)N)OP(=S)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)OC6C(CC(C(O6)CN)O)N)N
Molecular Formula: C28H49N10O14PS
Molecular Weight: 812.8 g/mol

2/'/'-(adenosine-5/'-thiophosphoryl)tobramycin

CAS No.: 129545-98-8

Main Products

VCID: VC0159902

Molecular Formula: C28H49N10O14PS

Molecular Weight: 812.8 g/mol

2/'/'-(adenosine-5/'-thiophosphoryl)tobramycin - 129545-98-8

CAS No. 129545-98-8
Product Name 2/'/'-(adenosine-5/'-thiophosphoryl)tobramycin
Molecular Formula C28H49N10O14PS
Molecular Weight 812.8 g/mol
IUPAC Name 2-[[[4-amino-2-[4,6-diamino-3-[3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-hydroxyphosphinothioyl]oxymethyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol
Standard InChI InChI=1S/C28H49N10O14PS/c29-3-12-11(40)2-10(32)27(48-12)50-21-8(30)1-9(31)22(20(21)44)51-28-23(15(33)17(41)13(4-39)49-28)52-53(45,54)46-5-14-18(42)19(43)26(47-14)38-7-37-16-24(34)35-6-36-25(16)38/h6-15,17-23,26-28,39-44H,1-5,29-33H2,(H,45,54)(H2,34,35,36)
Standard InChIKey PZILKSUBCRXAFI-UHFFFAOYSA-N
Isomeric SMILES C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)N)OP(=O)(OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)S)O)OC6C(CC(C(O6)CN)O)N)N
SMILES C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)N)OP(=S)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)OC6C(CC(C(O6)CN)O)N)N
Canonical SMILES C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)N)OP(=S)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)OC6C(CC(C(O6)CN)O)N)N
Synonyms 2''-(adenosine-5'-thiophosphoryl)tobramycin
TbAMPS
PubChem Compound 6913652
Last Modified Nov 11 2021
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